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Compound of Interest

Compound Name: Bis(2-ethoxyethyl) adipate

Cat. No.: B086696

An In-depth Technical Guide to Bis(2-
ethoxyethyl) adipate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(2-ethoxyethyl) adipate, a diester of adipic acid and 2-ethoxyethanol, is a chemical
compound with potential applications as a plasticizer and solvent. This technical guide provides
a comprehensive overview of its chemical structure, properties, and relevant experimental
methodologies. Due to the limited availability of specific experimental data for this compound,
this guide also presents generalized protocols for the synthesis and analysis of adipate esters,
which can be adapted for Bis(2-ethoxyethyl) adipate. This document is intended to serve as a
foundational resource for researchers and professionals in chemistry and drug development.

Chemical Structure and Identification

Bis(2-ethoxyethyl) adipate is characterized by a central six-carbon dicarboxylic acid
backbone (adipic acid) esterified with two 2-ethoxyethanol molecules at its carboxyl groups.

Chemical Structure:

Table 1: Chemical Identification
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Identifier Value

IUPAC Name bis(2-ethoxyethyl) hexanedioate[1]

CAS Number 109-44-4[1]

Molecular Formula C14H2606[1]

Molecular Weight 290.35 g/mol [1]

Canonical SMILES CCOCCOC(=0)Cccccece(=0)occecocce
InChl Key NJEMMCIKSMMBDM-UHFFFAOYSA-N

Physicochemical Properties

Experimental data for the physicochemical properties of Bis(2-ethoxyethyl) adipate are not
widely available in the literature. The following table summarizes the available computed and
limited experimental data.

Table 2: Physicochemical Properties of Bis(2-ethoxyethyl) adipate

Property Value Data Type

Molecular Weight 290.35 g/mol Computed[1]

Kovats Retention Index 1880, 1880, 1924 (Standard Experimental[1]
non-polar)

Density Data not available -

Boiling Point Data not available -

Melting Point Data not available -

Solubility Data not available -

Refractive Index Data not available -

Viscosity Data not available -

Experimental Protocols
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Due to the scarcity of specific experimental protocols for Bis(2-ethoxyethyl) adipate, this
section provides detailed, generalized methodologies for the synthesis of adipate esters and
the determination of key physical properties, which can be readily adapted by researchers.

Synthesis of Bis(2-ethoxyethyl) adipate

The following is a general procedure for the synthesis of dialkyl adipates via Fischer
esterification, which can be adapted for the synthesis of Bis(2-ethoxyethyl) adipate from
adipic acid and 2-ethoxyethanol.[2][3]

Objective: To synthesize Bis(2-ethoxyethyl) adipate through the acid-catalyzed esterification
of adipic acid with 2-ethoxyethanol.

Materials:

» Adipic acid

o 2-ethoxyethanol

e A strong acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)
o A suitable solvent for azeotropic removal of water (e.g., toluene)
e Sodium bicarbonate solution (saturated)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

¢ Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Equipment:

e Round-bottom flask

» Dean-Stark apparatus or Soxhlet extractor with drying agent

o Reflux condenser
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Heating mantle with magnetic stirrer
Separatory funnel
Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark
apparatus, and a reflux condenser, combine adipic acid and a molar excess of 2-
ethoxyethanol (typically a 1:2.5 to 1:3 molar ratio of acid to alcohol).

Solvent and Catalyst Addition: Add a suitable volume of toluene to the flask to facilitate
azeotropic removal of water. Add a catalytic amount of the strong acid catalyst (e.g., 1-2% by
weight of the adipic acid).

Esterification: Heat the reaction mixture to reflux with vigorous stirring. The water produced
during the esterification will be removed as an azeotrope with toluene and collected in the
Dean-Stark trap.

Monitoring the Reaction: Monitor the progress of the reaction by observing the amount of
water collected in the Dean-Stark trap. The reaction is considered complete when water is no
longer being produced.

Work-up:

[¢]

Cool the reaction mixture to room temperature.

[¢]

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

o

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

[e]

Filter to remove the drying agent.

Purification:
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o Remove the toluene and excess 2-ethoxyethanol by rotary evaporation.

o The crude Bis(2-ethoxyethyl) adipate can be further purified by vacuum distillation.

Determination of Density

The density of liquid samples such as Bis(2-ethoxyethyl) adipate can be accurately
determined using a digital density meter according to a standard test method like ASTM
D4052.[4][5]

Objective: To determine the density of a liquid sample using a digital density meter.
Equipment:

 Digital Density Meter with an oscillating U-tube.

o Thermostatically controlled bath or Peltier device for temperature control.

e Syringes for sample injection.

Procedure:

» Calibration: Calibrate the instrument at the desired temperature using two reference
standards of known density, typically dry air and deionized water.

o Sample Preparation: Ensure the liquid sample is free of any air bubbles and solid impurities.
e Measurement:
o Set the instrument to the desired measurement temperature.

o Introduce the sample into the oscillating U-tube using a syringe, ensuring no air bubbles
are present in the tube.

o Allow the temperature of the sample to equilibrate.

o The instrument measures the oscillation period of the U-tube containing the sample and
calculates the density.
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e Cleaning: Thoroughly clean the U-tube with appropriate solvents and dry it completely
between measurements.

Determination of Refractive Index

The refractive index of a transparent liquid like Bis(2-ethoxyethyl) adipate can be measured
using a refractometer following a standard method such as ASTM D1218.[6][7]

Objective: To measure the refractive index of a liquid sample.
Equipment:

o Abbe refractometer or a digital refractometer.

e A constant temperature circulating bath.

 Light source (e.g., sodium D line).

Procedure:

» Calibration: Calibrate the refractometer using a standard of known refractive index at the
measurement temperature.

o Sample Application: Place a few drops of the liquid sample onto the prism of the
refractometer.

o Temperature Control: Allow the sample to reach the desired temperature by circulating water
from the constant temperature bath through the refractometer prisms.

¢ Measurement:

o For an Abbe refractometer, adjust the instrument to bring the dividing line between the
light and dark fields into sharp focus at the crosshairs and read the refractive index from
the scale.

o For a digital refractometer, the instrument will automatically display the refractive index.
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e Cleaning: Clean the prism surfaces thoroughly with a suitable solvent and a soft tissue after
each measurement.

Purity Analysis by Gas Chromatography (GC)

The purity of adipate esters can be determined using gas chromatography with a flame
ionization detector (FID) or a mass spectrometer (MS). The following is a general protocol.[8]

Objective: To assess the purity of a Bis(2-ethoxyethyl) adipate sample.

Equipment:

Gas chromatograph with a capillary column (e.g., a non-polar or medium-polarity column).

Flame lonization Detector (FID) or Mass Spectrometer (MS).

Autosampler or manual injection syringe.

Data acquisition and processing software.

Procedure:

o Sample Preparation: Dissolve a small, accurately weighed amount of the sample in a
suitable volatile solvent (e.g., hexane or ethyl acetate) to a known concentration.

e GC Conditions:

o Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample
without degradation (e.g., 250 °C).

o Oven Temperature Program: Start at a low temperature (e.g., 80 °C), hold for a few
minutes, and then ramp up to a higher temperature (e.g., 270 °C) at a controlled rate (e.g.,
20 °C/min). Hold at the final temperature for a sufficient time to elute all components.

o Carrier Gas: Use an inert gas like helium or nitrogen at a constant flow rate.

o Detector Temperature: Set higher than the final oven temperature to prevent condensation
(e.g., 300 °C for FID).
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e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.
o Data Analysis:

o lIdentify the peak corresponding to Bis(2-ethoxyethyl) adipate based on its retention
time.

o Calculate the purity by determining the area percentage of the main peak relative to the
total area of all peaks in the chromatogram. For higher accuracy, use an internal or
external standard calibration method.

Safety and Handling

Based on the available GHS classification, Bis(2-ethoxyethyl) adipate should be handled with
care.

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

+ H335: May cause respiratory irritation.[1]
Precautionary Measures:

Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoid inhalation of vapors.
¢ Avoid contact with skin and eyes.

o Store in a tightly closed container in a cool, dry place.

Visualizations
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General Synthesis of Adipate Esters

General Synthesis of Adipate Esters
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Caption: General workflow for the synthesis of Bis(2-ethoxyethyl) adipate.

Analytical Workflow for Purity Determination
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Analytical Workflow for Purity Determination
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Caption: Logical workflow for the purity analysis of Bis(2-ethoxyethyl) adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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